4-Acetylimidazole

• IUPAC Name: 1-(1H-imidazol-5-yl)ethanone
• InChI: InChI=1S/C5H6N2O/c1-4(8)5-2-6-3-7-5/h2-3H,1H3,(H,6,7)
• InChI Key: TUFOJIVMBHBZRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=CN1
• Molecular Formula: C5H6N2O
• DSSTOX Substance ID: DTXSID30340547
• Molecular Weight: 110.11 g/mol
• CAS RN: 61985-25-9

Description

4-Acetylimidazole is a chemical compound with the molecular formula C5H6N2O. It is used in various applications in the field of chemistry.

Synthesis Analysis

Recent advances in the synthesis of imidazoles, including 4-Acetylimidazole, have been highlighted in a review. These methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring. The utility of these methodologies, including their scope and limitations, reaction mechanisms, and future challenges, are described in the review.

Molecular Structure Analysis

The molecular structure of 4-Acetylimidazole consists of a five-membered ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. The molecular weight of 4-Acetylimidazole is 110.12.

Chemical Reactions Analysis

N-acyl imidazoles, such as 4-Acetylimidazole, are unique electrophiles that exhibit moderate reactivity, relatively long half-life, and high solubility in water. They play crucial roles in the activation process of some proteins and enzymes. In the field of organic chemistry, acyl imidazole and its derivatives have long been utilized as moderately reactive acylation reagents.

Physical And Chemical Properties Analysis

4-Acetylimidazole is a solid substance at room temperature. It has a molecular weight of 110.12.

Scientific Research Applications

• Selective Acetylation in Synthesis of Bioactive Compounds

  • 4-Acetylimidazole, in combination with Er(OTf)3 as a Lewis acid catalyst, is used for selective acetylation of primary hydroxyl and amino groups. This method offers high regioselectivity and yields, functioning efficiently even with base-sensitive substrates under microwave irradiation (Nardi et al., 2017).

• Acetylating Agent in Biomass and Polysaccharide Processing

  • In the processing of biomass and polysaccharides, 1-Acetylimidazole has been identified as the actual acetylating agent in some ionic liquids used. It plays a role in acetyl transfer rather than typical esterification, and its effects and formation in aged ionic liquids have been studied in detail (Zweckmair et al., 2015).

• Synthesis of Anti-Inflammatory and Cytoprotective Agents

  • 4-Acetylimidazole analogs have been synthesized and evaluated for their potency against inflammation and carcinogenesis. Certain analogs demonstrate promising anti-inflammatory and cytoprotective properties (Honda et al., 2011).

• High-Performance Liquid Chromatography Applications

  • 9-Acetylimidazol-carbazole, a novel derivative, has been synthesized for efficient and rapid labeling of amino groups in high-performance liquid chromatography. This derivative is used in the determination of L-Hydroxyproline in lung tissues (Ren et al., 2017).

• Regioselective Acetylation of Carbohydrates and Diols

  • A method for efficient regioselective acetylation of carbohydrates and diols in water using 1-acetylimidazole has been developed. This method provides an eco-friendly approach for selective acetylation avoiding toxic solvents and pre-protection of secondary hydroxyl groups (Lu et al., 2014).

• Stabilization and Modification of Enzymes

  • Acetylation of tyrosine residues in mushroom tyrosinase with N-acetylimidazole can protect the enzyme from suicide inactivation, altering its kinetic and thermal stability, as well as its tertiary structure (Saboury et al., 2004).

• Catalytic Activity in Metal-Organic Frameworks

  • The catalytic activity for acyl transfer from N-acetylimidazole to various substrates has been demonstrated in zirconium-based metal-organic frameworks (MOFs). The activity varies across MOF topologies, illustrating the influence of structure on reactant preconcentration and alignment (Deria et al., 2016).

• Synthesis of Novel Ligands

  • 5-Acetylimidazolium-4-olate serves as a precursor for an anionic hybrid NHC ligand, "IMes-acac", which is used in forming copper(I) complexes. This illustrates the versatility of 4-acetylimidazole derivatives in ligand synthesis (César et al., 2015).

• Antifungal and Antitumor Properties of Metal Complexes

  • Copper(II) and cobalt(II) complexes with imidazole derivatives, including 4-acetylimidazole, show potential as antitumor and antifungal agents. These complexes have been evaluated for selective cytotoxicity towards tumor cells and interactions with DNA and proteins (Gałczyńska et al., 2019).

• Hyperpolarization in Metabolic and pH Imaging

  • The simultaneous generation of hyperpolarized 13 C-labeled acetate and 15 N-labeled imidazole following spin-relay of hyperpolarization from 1-13 C-15 N2 -acetylimidazole has been shown. This has implications for metabolic and pH imaging (Kidd et al., 2018).

Safety And Hazards

When handling 4-Acetylimidazole, it is advised to avoid contact with skin and clothing, avoid breathing vapors or mists, and not to ingest the substance. If swallowed, immediate medical assistance should be sought.

Future Directions

The research and development of imidazole- and benzimidazole-containing drugs, including 4-Acetylimidazole, is an increasingly active and attractive topic of medicinal chemistry. An increasing number of imidazole and benzimidazole derivatives have been explored and related research is ongoing with infinite potentiality.